![molecular formula C12H13N3S B4693022 N-allyl-5-(4-methylphenyl)-1,3,4-thiadiazol-2-amine](/img/structure/B4693022.png)
N-allyl-5-(4-methylphenyl)-1,3,4-thiadiazol-2-amine
Overview
Description
N-allyl-5-(4-methylphenyl)-1,3,4-thiadiazol-2-amine, also known as AMT, is a chemical compound that belongs to the class of thiadiazole derivatives. It has been the subject of scientific research due to its potential therapeutic applications. The purpose of
Mechanism of Action
The mechanism of action of N-allyl-5-(4-methylphenyl)-1,3,4-thiadiazol-2-amine is not fully understood. However, studies have suggested that it may act by inhibiting the activity of enzymes involved in cancer cell proliferation and inducing apoptosis. It may also act by inhibiting viral replication and bacterial growth.
Biochemical and Physiological Effects:
Studies have shown that N-allyl-5-(4-methylphenyl)-1,3,4-thiadiazol-2-amine has a low toxicity profile and does not exhibit significant adverse effects on normal cells. It has been found to have antioxidant properties and may help reduce oxidative stress. Additionally, it has been shown to have anti-inflammatory effects and may help reduce inflammation.
Advantages and Limitations for Lab Experiments
One advantage of using N-allyl-5-(4-methylphenyl)-1,3,4-thiadiazol-2-amine in lab experiments is its low toxicity profile, which makes it a safer option compared to other compounds. However, its limited solubility in water may pose a challenge in some experiments. Additionally, its mechanism of action is not fully understood, which may limit its use in certain applications.
Future Directions
There are several future directions for the study of N-allyl-5-(4-methylphenyl)-1,3,4-thiadiazol-2-amine. One area of interest is its potential use in combination therapy for cancer treatment. Another area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Further studies are needed to better understand its mechanism of action and potential therapeutic applications.
Conclusion:
In conclusion, N-allyl-5-(4-methylphenyl)-1,3,4-thiadiazol-2-amine is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand its potential therapeutic applications.
Scientific Research Applications
N-allyl-5-(4-methylphenyl)-1,3,4-thiadiazol-2-amine has been studied for its potential therapeutic applications in various fields, including cancer research, neuropharmacology, and infectious diseases. Studies have shown that N-allyl-5-(4-methylphenyl)-1,3,4-thiadiazol-2-amine exhibits anticancer activity by inducing apoptosis and inhibiting tumor cell proliferation. It also has been found to have antiviral and antibacterial properties.
properties
IUPAC Name |
5-(4-methylphenyl)-N-prop-2-enyl-1,3,4-thiadiazol-2-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3S/c1-3-8-13-12-15-14-11(16-12)10-6-4-9(2)5-7-10/h3-7H,1,8H2,2H3,(H,13,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KQISLRBYRMYYKK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NN=C(S2)NCC=C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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